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Compound of Interest

Compound Name: DY3002

Cat. No.: B13435455

For Researchers, Scientists, and Drug Development
Professionals

Introduction

DY3002 is a novel, selective, and potent inhibitor of the Epidermal Growth Factor Receptor
(EGFR).[1] It has demonstrated significant efficacy in overcoming T790M-mediated resistance
in non-small cell lung cancer (NSCLC), a common mechanism of acquired resistance to first
and second-generation EGFR tyrosine kinase inhibitors (TKIs).[1][2] This document provides
detailed protocols for the preparation of DY3002 stock solutions for in vitro and in vivo research

applications.
Quantitative Data Summary

The following table summarizes the key quantitative data for DY3002:
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Property Value Source
Molecular Weight 464.95 g/mol [1]
CAS Number 2020015-37-4 [1]I3]
Molecular Formula C24H25CIN6O2 [1]
Storage of Solid 2 years at -20°C DC Chemicals COA
Storage of DMSO Stock 6 months at -80°C1 month at )
) DC Chemicals COA
Solution -20°C2 weeks at 4°C

Experimental Protocols

Materials

o DY3002 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Protocol for Preparing a 10 mM DY3002 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DY3002 in DMSO. This is
a common starting concentration for many cell-based assays.

1. Pre-Preparation:

» Before opening the vial, allow the DY3002 powder to equilibrate to room temperature for at
least 60 minutes. This prevents condensation from forming on the powder.

o Ensure all materials and equipment are sterile to prevent contamination of the stock solution.
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2. Weighing the Compound:
e To prepare 1 mL of a 10 mM stock solution, you will need 4.65 mg of DY3002.
o Calculation:
» Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 464.95 g/mol = 0.0046495 g = 4.65 mg

o Carefully weigh out the required amount of DY3002 powder in a sterile microcentrifuge tube
or vial.

3. Dissolving the Compound:

e Add the appropriate volume of anhydrous DMSO to the tube containing the DY3002 powder.
For 1 mL of a 10 mM solution, add 1 mL of DMSO.

o Cap the tube tightly and vortex thoroughly for several minutes until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually
inspect the solution to ensure there are no visible particles.

4. Aliquoting and Storage:

e Itis highly recommended to prepare and use solutions on the same day. However, if storage
Is necessary, aliquot the stock solution into smaller, single-use volumes in tightly sealed
vials. This minimizes freeze-thaw cycles which can degrade the compound.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month). For very short-term storage, 4°C is acceptable for up to 2
weeks.

o Clearly label each aliquot with the compound name, concentration, date of preparation, and
your initials.

Visualizations

EGFR Signaling Pathway and Inhibition by DY3002
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Caption: EGFR signaling pathway and the inhibitory action of DY3002.

Experimental Workflow for DY3002 Stock Solution Preparation
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Caption: Workflow for preparing DY3002 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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